Cas no 825622-02-4 (1H-Imidazole-4-propanol, 2-(4-nitro-1H-pyrazol-3-yl)-5-phenyl-)

• Product name: 1H-Imidazole-4-propanol, 2-(4-nitro-1H-pyrazol-3-yl)-5-phenyl-
• CAS No: 825622-02-4
• MF: C₁₅H₁₅N₅O₃
• MW: 313.3113
• CID: 688645
• PubChem ID: 136035207

1H-Imidazole-4-propanol, 2-(4-nitro-1H-pyrazol-3-yl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-propanol, 2-(4-nitro-1H-pyrazol-3-yl)-5-phenyl-
• 3-[2-(4-nitro-1,2-dihydropyrazol-3-ylidene)-5-phenylimidazol-4-yl]propan-1-ol
• 3-[2-(4-Nitro-1,2-dihydro-3H-pyrazol-3-ylidene)-5-phenyl-2H-imidazol-4-yl]propan-1-ol
• 3-[2-(4-nitro-1H-pyrazol-3-yl)-5-phenyl-1H-imidazol-4-yl]-propan-1-ol
• DTXSID20740658
• 825622-02-4
• SBLZXSHZKIYHSM-UHFFFAOYSA-N
• SCHEMBL5578174

• Inchi： InChI=1S/C15H15N5O3/c21-8-4-7-11-13(10-5-2-1-3-6-10)18-15(17-11)14-12(20(22)23)9-16-19-14/h1-3,5-6,9,21H,4,7-8H2,(H,16,19)(H,17,18)
• InChI Key： SBLZXSHZKIYHSM-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=C(NC(=N2)C3=C(C=NN3)[N+](=O)[O-])CCCO

Computed Properties

• Exact Mass: 313.11748936g/mol
• Monoisotopic Mass: 313.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 123Ų